Cas no 4097-42-1 (2,6-dinitro-4-pentan-2-ylphenol)

2,6-dinitro-4-pentan-2-ylphenol structure
4097-42-1 structure
Product Name:2,6-dinitro-4-pentan-2-ylphenol
CAS No:4097-42-1
MF:C11H14N2O5
MW:254.239263057709
CID:926422
PubChem ID:228519
Update Time:2025-04-19

2,6-dinitro-4-pentan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

    • 2,6-dinitro-4-pentan-2-ylphenol
    • 2,6-Dinitro-4-(1-methylbutyl)-phenol
    • 2,6-dinitro-4-(pentan-2-yl)phenol
    • 2-< 4-Hydroxy-3,5-dinitro-phenyl> -pentan
    • 4-(1-Methyl-butyl)-2,6-dinitro-phenol
    • 4-< 1-Methyl-butyl> -2,6-dinitro-phenol
    • AC1L5GAC
    • AC1Q5AKD
    • AG-J-16263
    • AR-1D5061
    • CTK4I4088
    • NSC21494
    • NSC-21494
    • 4097-42-1
    • DTXSID10281388
    • Inchi: 1S/C11H14N2O5/c1-3-4-7(2)8-5-9(12(15)16)11(14)10(6-8)13(17)18/h5-7,14H,3-4H2,1-2H3
    • InChI Key: FMQYNJAZGOHAHT-UHFFFAOYSA-N
    • SMILES: OC1=C(C=C(C=C1[N+](=O)[O-])C(C)CCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 254.09032
  • Monoisotopic Mass: 254.09027155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 106.51
  • LogP: 4.15860
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